Cas no 1448052-56-9 (N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-2,3,4-trimethoxybenzamide)

• Product Name: N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-2,3,4-trimethoxybenzamide
• CAS No: 1448052-56-9
• MF: C₂₁H₂₄N₂O₅
• MW: 384.425665855408
• CID: 6349182
• PubChem ID: 71788674
• Update Time: 2025-07-19

N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-2,3,4-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-2,3,4-trimethoxybenzamide
• N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-2,3,4-trimethoxybenzamide
• F6200-3141
• AKOS024538183
• N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)-2,3,4-trimethoxybenzamide
• N-[2-HYDROXY-2-(1-METHYLINDOL-3-YL)ETHYL]-2,3,4-TRIMETHOXYBENZAMIDE
• 1448052-56-9

• Inchi： 1S/C21H24N2O5/c1-23-12-15(13-7-5-6-8-16(13)23)17(24)11-22-21(25)14-9-10-18(26-2)20(28-4)19(14)27-3/h5-10,12,17,24H,11H2,1-4H3,(H,22,25)
• InChI Key： RRHOLUPWRQPQND-UHFFFAOYSA-N
• SMILES： OC(CNC(C1C=CC(=C(C=1OC)OC)OC)=O)C1=CN(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 384.16852187g/mol
• Monoisotopic Mass: 384.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 82Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-2,3,4-trimethoxybenzamide

Introduction to N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-2,3,4-trimethoxybenzamide (CAS No. 1448052-56-9)

N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-2,3,4-trimethoxybenzamide, identified by its CAS number 1448052-56-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents. The presence of multiple functional groups, including hydroxyl, methyl, and amide moieties, contributes to its unique chemical properties and reactivity, making it a subject of extensive research and exploration.

The< strong>N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-2,3,4-trimethoxybenzamidestructure combines elements from two distinct pharmacophoric scaffolds: the indole ring system and the trimethoxybenzamide moiety. The indole ring is well-known for its role in various biological processes and is a common structural feature in many bioactive natural products and pharmaceuticals. On the other hand, the trimethoxybenzamide group introduces lipophilicity and potential for hydrogen bonding interactions, which are crucial for drug-receptor binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. These computational studies have been instrumental in understanding the pharmacological profile of N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-2,3,4-trimethoxybenzamide. For instance, virtual screening techniques have identified potential binding pockets in target proteins that could be modulated by this compound, suggesting its utility in the development of drugs targeting specific disease pathways.

In vitro studies have begun to elucidate the biological activities of N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-2,3,4-trimethoxybenzamide. Initial findings indicate that this compound exhibits notable inhibitory effects on certain enzymes and receptors implicated in inflammatory responses and cancer progression. The hydroxyl group on the indole ring appears to play a critical role in modulating these interactions, possibly through hydrogen bonding or hydrophobic effects. Furthermore, the trimethoxybenzamide moiety may contribute to stabilizing the compound's bioactive conformation by providing additional hydrogen bonding opportunities with biological targets.

The synthesis of N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-2,3,4-trimethoxybenzamide presents a significant challenge due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and selective functional group transformations have been employed to construct key structural fragments efficiently. These advances have not only facilitated the synthesis of N-2-hydroxy-2-(1-methyl-1H-indol-3-y)ethyl - 2 , 3 , 4 -trimethoxybenzamide but also provided valuable insights into optimizing synthetic routes for similar molecules.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits moderate solubility in water and favorable metabolic stability in vitro. These characteristics are essential for evaluating its potential as a drug candidate. Additionally, studies on its distribution and excretion profiles will provide critical information for understanding how it behaves within an organism.

The potential therapeutic applications of N - 2 -hydroxy - 2 - ( 1 -methyl - 1 H -indol - 3 - y l ) ethyl - 2 , 3 , 4 -trimethoxybenzamide are broad-ranging. Given its inhibitory effects on enzymes and receptors involved in inflammation and cancer, it holds promise as a lead compound for developing treatments against these conditions. Furthermore, its structural features may make it useful in addressing other diseases where similar pharmacophores have demonstrated efficacy.

Ongoing research aims to further refine our understanding of this compound's mechanism of action. By employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, scientists can visualize how it interacts with biological targets at an atomic level. Such detailed structural information will be invaluable for designing derivatives with enhanced potency or selectivity.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists who design molecules like N - 2 -hydroxy - 2 - ( 1 -methyl - 1 H -indol - 3 - y l ) ethyl - trimethoxybenzamide, biologists who assess their biological activity through assays using cell cultures or animal models), pharmacologists who evaluate their efficacy using clinical trials),and clinicians who ultimately determine their suitability for patient care.) Each step builds upon previous discoveries creating a synergistic approach toward bringing new treatments into practice.)

In conclusion,) N-) N-) N-) N-) N-) N-) N-) N-) ) represents a promising lead compound with significant potential,) thanks to its unique structure,) intriguing biological activities,) and relevance,) It embodies the spirit.)of innovation that drives progress,)in medicinal chemistry,) offering hope.)for future breakthroughs.)in healthcare.)